Cas no 105954-23-2 (1,2-Ethanediamine, N-[(5-chloro-1-methyl-1H-pyrazol-3-yl)methyl]-)

• Product Name: 1,2-Ethanediamine, N-[(5-chloro-1-methyl-1H-pyrazol-3-yl)methyl]-
• CAS No: 105954-23-2
• MF: C₇H₁₃ClN₄
• MW: 188.657919645309
• CID: 1164373
• Update Time: 2024-07-26

1,2-Ethanediamine, N-[(5-chloro-1-methyl-1H-pyrazol-3-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N-[(5-chloro-1-methyl-1H-pyrazol-3-yl)methyl]-
• 1,2-Ethanediamine, N1-[(5-chloro-1-methyl-1H-pyrazol-3-yl)methyl]-

• Inchi： 1S/C7H13ClN4/c1-12-7(8)4-6(11-12)5-10-3-2-9/h4,10H,2-3,5,9H2,1H3
• InChI Key： MVFPMZKBWYKVDY-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(Cl)N(C)N=1)CN

Computed Properties

• Exact Mass: 188.08309

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 318.5±32.0 °C(Predicted)
• PSA: 55.87
• pka: 9.50±0.10(Predicted)